N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-butan-2-yl-2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C15H24N4O2S/c1-3-10(2)16-13(20)8-12-9-22-15(18-12)19-14(21)17-11-6-4-5-7-11/h9-11H,3-8H2,1-2H3,(H,16,20)(H2,17,18,19,21)
• InChI Key: LABVWWIWUMWCEY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CC1=CSC(=N1)NC(=O)NC2CCCC2
• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol

Description

N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide (N-BCAT) is a small molecule that has been used in scientific research to study various biochemical and physiological processes. N-BCAT is a synthetic compound that has a unique structure and is a derivative of carbamate. It has been used to study the effects of various drugs, proteins, and other molecules on cells and organisms. N-BCAT has a wide range of applications in scientific research, including in the fields of drug development, protein structure, and gene regulation.

Mechanism of Action

N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has been shown to bind to specific proteins and other molecules in the body. It binds to these molecules by forming a covalent bond, which then triggers a cascade of biochemical reactions. These reactions can lead to the activation or inhibition of various proteins and other molecules, which can then lead to changes in the cell or organism.
Biochemical and Physiological Effects
N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins, as well as to activate certain receptors. It has been found to affect the expression of certain genes, as well as to alter the metabolism of certain molecules. N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has also been found to have an effect on the immune system, as well as to have an effect on the development of certain diseases.

Advantages and Limitations for Lab Experiments

N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is soluble in a variety of solvents, which makes it easy to use in experiments. However, one of the main limitations is that it is not very stable, and can decompose over time. Additionally, it can be difficult to purify, and can sometimes produce unwanted side products.

Future Directions

There are a number of potential future directions for the use of N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide in scientific research. One potential direction is to use it to study the effects of various drugs on the immune system. Additionally, it could be used to study the effects of various hormones on the body, as well as to study the regulation of gene expression. Additionally, it could be used to study the structure and function of proteins, as well as to study the effects of various drugs on cells and organisms. Finally, it could be used to study the effects of various environmental factors on cells and organisms.

Synthesis Methods

N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide can be synthesized using a variety of methods. The most common method is the reaction of cyclopentylcarbamic acid chloride with 2-butan-2-yl-2-amino-1,3-thiazol-4-yl acetamide in the presence of a base. This reaction produces a mixture of N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide and the corresponding cyclopentylcarbamate. The cyclopentylcarbamate can be separated from the N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide by chromatography.

Scientific Research Applications

N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has been used in various scientific research applications. It has been used to study the effects of various drugs, proteins, and other molecules on cells and organisms. It has also been used to study the structure and function of proteins, as well as the regulation of gene expression. N-(butan-2-yl)-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has been used to study the effects of various drugs on the immune system, as well as the effects of various hormones on the body.